3-Chloro-6-(4-cyclopropylpiperazin-1-yl)pyridazine

• Molecular Formula: C11H15ClN4
• Molecular Weight: 238.72 g/mol
• IUPAC Name: 3-chloro-6-(4-cyclopropylpiperazin-1-yl)pyridazine
• InChI: InChI=1S/C11H15ClN4/c12-10-3-4-11(14-13-10)16-7-5-15(6-8-16)9-1-2-9/h3-4,9H,1-2,5-8H2
• InChI Key: PORBWTUVFNBTAX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2CCN(CC2)C3=NN=C(C=C3)Cl

Description

3-Chloro-6-(4-cyclopropylpiperazin-1-yl)pyridazine is a useful research compound. Its molecular formula is C11H15ClN4 and its molecular weight is 238.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Chloro-6-piperazin-1-ylpyridazine (9.93 g, 50 mmol) was suspended in THF (80 mL), and water (18.9 mL), [(1-ethoxycyclopropyl)oxy]trimethylsilan (17.423 g, 100 mmol), acetic acid (8.5 mL, 150 mmol) and sodium cyanoborohydride (4.08 g, 65 mmol) were added. The mixture was heated at 62° C. for 16 h, solvents removed in vacuo and the remainder stirred with DCM (100 mL) and water (75 mL). The pH was adjusted to 10, the organic phase was separated, washed with water and dried over magnesium sulphate. Evaporation in vacuo yielded 3-chloro-6-(4-cyclopropylpiperazin-1-yl)pyridazine as a solid which was recrystallized from acetonitrile to yield the product, 8.18 g, 69%.